Non-Hermitian topological band structures such as symmetry-protected exceptional rings (SPERs) can emerge for systems described by the generalized eigenvalue problem (GEVP) with Hermitian matrices. In this paper, we numerically analyze a photonic crystal with negative index media, which is described by the GEVP with Hermitian matrices. Our analysis using COMSOL Multiphysics® demonstrates that a SPER emerges for photonic crystals composed of split-ring resonators and metal-wire structures. We expect that the above SPER can be observed in experiments as it emerges at a finite frequency.

The control of information is a defining feature of the information age, and the optical modulator likewise has a crucial role in optical networks. The transmission, processing, and storage of data have demanded low energy consumption and high speed for photonic systems, promoting the development of electro-optic modulators to all-optical modulators. Although these all-optical modulation methods eliminate the photoelectric conversion, the disadvantage of volatile materials requiring continuous power supply when processing and retaining data in new materials-based devices increase energy consumption. We propose a Ge2Sb2Te5 (GST) integrated all-optical, nonvolatile optical modulator for in-fiber operation. The pulse-induced GST phase transition changes the reflectivity of the fiber end face, and this difference affects the result of the interference, achieving a modulation of output light intensity in interference spectra. The experimental results reveal that the device has obtained 13 dB interference intensity contrast in the telecommunications bands, and its response to a pump pulse is around 100 ns. Furthermore, we demonstrated the operation of the device as a scalar multiplication unit and a logic operation unit. The signal can be transmitted, processed, and stored in the fiber without photoelectric conversion. With the benefits of the switching power consumption of less than 100 nJ and the nonvolatile nature of GST, the device will be more energy-efficient in synchronous processing and storing. This in-fiber operating modulator lays the foundation for developing all-optical devices and networks.

The metasurface based beam-steering devices with the advantages of large steering angles, arbitrary channels and ultra-compactness have played an important role for data allocation and exchange in the optical wireless communication. However, the current metasurface based optical wireless communication systems are mainly on intensity modulation and direct detection (IM/DD), which shows a relative lower transmission capacity, lower received optical signal-to-noise ratio (OSNR) and complexity of system. In this study, a bidirectional multichannel optical wireless system enabled by a polarization independent metasurface with coherent modulation and reception is designed and experimentally demonstrated, which exhibits exclusive 100 Gbps coherent optical signals to multiusers with their own wavelengths, 2 m free space distance and field of view of 20° × 20°. In addition, the proposed system can support optical broadcasting system with capacity of 900 Gbps. The demonstrated metasurface assisted optical wireless communication system merges the optical coherent communication techniques and emerging concept of metasurface, which reduces the complexity and cost of the system while contributing a high transmission capacity, opening a new avenue for high performance optical wireless communications.

Charge transfer plasmon (CTP) modes arise when metallic nanoparticle dimers are connected by a conductive junction. This offers a unique opportunity to explore electron transport at optical frequencies as well as to attain narrow plasmon resonances that can be broadly modulated from visible to IR regimes, implying their potentials for applications in single-molecule electronics and sensing. This article showcases recent developments in theory and applications of charge transfer plasmon resonances (CTPRs) in various configurations of conductively linked plasmonic nanodimers. In particular, we give a due attention to exploiting ultratunable spectral features of charge transfer plasmon resonances for developing multifunctional plasmonic sensors for bulk, surface, gas and molecular sensing applications. We also discuss the implications of the charge and energy transfer between two plasmonic nanoparticles linked by sub-nanometer thick self-assembled monolayers for single-molecule conductance sensing and molecular electronics. In addition to the well-established plasmonic sensing schemes based on propagating and localized surface plasmon resonances, charge transfer plasmon resonance sensors may open up a new route in efforts to develop multifunctional sensing technologies.

Electron energy loss spectroscopy (EELS) is often utilized to characterize localized surface plasmon modes supported by plasmonic antennas. However, the spectral resolution of this technique is only mediocre, and it can be rather difficult to resolve modes close in the energy, such as coupled modes of dimer antennas. Here, we address this issue for a case study of the dimer plasmonic antenna composed of two gold discs. We analyze four nearly degenerate coupled plasmon modes of the dimer: longitudinal and transverse bonding and antibonding dipole modes. With a traditional approach, which takes into account the spectral response of the antennas recorded at specific points, the modes cannot be experimentally identified with EELS. Therefore, we employ the spectral and spatial sensitivity of EELS simultaneously. We propose several metrics that can be utilized to resolve the modes. First, we utilize electrodynamic simulations to verify that the metrics indeed represent the spectral positions of the plasmon modes. Next, we apply the metrics to experimental data, demonstrating their ability to resolve three of the above-mentioned modes (with transverse bonding and antibonding modes still unresolved), identify them unequivocally, and determine their energies. In this respect, the spatio-spectral metrics increase the information extracted from electron energy loss spectroscopy applied to plasmonic antennas.

Functional devices for terahertz (THz) polarization detection in transmission mode are highly desired in integrated applications, but traditional polarization measurement systems are bulky and highly cost. The combination between all-silicon metasurfaces and focused beams carrying polarization information has offered a new opportunity for miniaturized polarization detection behavior. Here, we investigate and experimentally demonstrate a new scheme for realizing efficiently miniaturized polarization detection behavior based on the polarization multiplexing encoding technique. The full-Stokes parameter matrix of the incident polarization state can be reconstructed in a single snapshot by using a microprobe to record, pixel by pixel, the complex amplitude information contained in a pre-designed plane. Subsequently, the polarization detection capability of the proposed design principle is evaluated using random polarization states defined on the surface of a standard Poincaré sphere (PS). Such a scheme offers potential applications for the development of compact photonic meta-platforms for polarization detection in transmission mode, being highly favored in polarization high-resolution imaging, remote sensing, and THz communications.

We propose and experimentally demonstrate a single chip metasurface for simultaneous chiral and achiral imaging and polarimetric detecting using a high efficiency three dimensional plasmonic metalens (3D-PM) with capability of designed separation of different circular polarizations. The proposed 3D-PM combines both propagating and geometric phases so that two orthogonal circular polarization components of the incidence can be precisely separated and imaged into two channels and the incident polarization state can be detected with differentiation of the two channels. One single set of an array of Au layer covered anisotropic polymethyl methacrylate elliptical nanopillars is employed, in which height of each nanopillar is added as a new design degree of freedom to realize both full phase manipulation (0–2π) and high efficiency (>0.85) with coupled equivalent Fabry–Pérot cavity and localized surface plasmons. At design wavelength of 1550 nm, experimental results show that optical resolution of both chiral and achiral images approaches the diffraction limit, extinction ratio of circular polarizations in two channels is ∼33:1, and the energy efficiency reaches ∼63 %. The proposed 3D-PM provides a new and simple way for chiral/achiral imaging and polarimetric measurement, and can be applied in integrated optics, optical communication, and biomolecule detection.

Fano resonance from photonic crystal nanobeam cavity (PCNC) is important building block for large-scale photonic integrated circuits (PICs) to enable photonic switches and sensors with superior characteristics. Nevertheless, most state-of-the-art demonstrations rely on electron beam lithography (EBL) and operate in dielectric mode. Hence, we theoretically, numerically and experimentally present the characteristics of Fano resonance from optical interference between the discrete state of air-mode PCNC and the continuum mode of side-coupled line-defect waveguide with partially transmitting element (PTE) using deep ultraviolet (DUV) lithography for the first time. Experimentally high average Q-factor of ∼1.58 × 104 is achieved for 30 measured devices, which indicates the feasibility of mass manufacture of high-Q Fano resonance from air-mode PTE-PCNC. Additionally, the thermo-optic bi-stability and thermal tuning characterizations of the proposed device are discussed. This work will contribute to building ultra-compact lab-on-chip resonance-based photonic components.

The polar nature of calcite results in lattice vibrations that can be stimulated through gratings and nanostructures to design spatially and spectrally coherent thermal radiation patterns. In order to obtain optimal design control over such patterned materials, it is first necessary to understand the fundamental emissivity properties of the lattice vibrations themselves. Because calcite is a uniaxial material, when the optic axis (OA) is tilted with respect to the crystal surface, the surface wave solutions to Maxwell’s equations and vibrational modes that are permitted will change due to the crystal’s structural anisotropy. This implies that the OA orientation can play a critical role in dictating which modes can be harnessed when designing a narrowband or angular thermal emitter. Here we explore the angle and polarization dependence of the bulk far-field emissivity of unpatterned calcite with tilted OA. We show that by manipulating the OA orientation via crystallographic off-cut, polarization, and sample rotation, the emissivity at a given frequency can vary by as much as 0.8. These results suggest that, in addition to serving as a basis for modifying the behavior of the relevant phonon polaritons, OA orientation can be used to alter the thermal emission pattern without the need for complex lithographic patterning.

Spintronic terahertz (THz) emission via spin-to-charge conversion (SCC) has been widely studied in ferromagnets (FM)/nonmagnets (NM) structures, in which various mechanisms of SCC have been confirmed in different NM materials. However, it is rare to find a material having multiple SCC mechanisms at the same time. Here, we report a ferromagnetic metal Ni film with diverse functions in the SCC process, by performing THz emission experiments in single Ni layer, FM/Ni, Ni/NM bilayers and FM/Ni/NM trilayers. It is demonstrated that in Ni monolayer, THz emission is radiated by the anomalous Hall effect and ultrafast demagnetization of Ni film. In FM/Ni, the Ni film acts as an SCC implementer and THz emission is mainly generated by the inverse spin Hall effect (ISHE) of Ni. In Ni/NM, the Ni film acts as a spin injector and provides spin currents to be converted to charge current via ISHE of heavy metal NM, inducing THz emission. In FM/Ni/NM, THz emission mainly comes from ISHE of FM/Ni, Ni/NM, and FM/NM, and their domination is relative to Ni thickness. Our findings show a ferromagnetic film not only acts as a spin injector but also as an SCC implementer, providing a new concept to design spintronic THz emitters.